Cas no 217817-09-9 ((4aR,5R,8R,8aR)-5,8-Dihydroxy-3,5,8a-trimethyl-5,6,7,8,8a,9-hexahydronaphtho[2,3-b]furan-4(4aH)-one)

• Product Name: (4aR,5R,8R,8aR)-5,8-Dihydroxy-3,5,8a-trimethyl-5,6,7,8,8a,9-hexahydronaphtho[2,3-b]furan-4(4aH)-one
• CAS No: 217817-09-9
• Molecular Formula: C₁₅H₂₀O₄
• Molecular Weight: 264.316905021667
• CID: 259545
• PubChem ID: 10683031

(4aR,5R,8R,8aR)-5,8-Dihydroxy-3,5,8a-trimethyl-5,6,7,8,8a,9-hexahydronaphtho[2,3-b]furan-4(4aH)-one Properties

Names and Identifiers

• Naphtho[2,3-b]furan-4(4aH)-one,5,6,7,8,8a,9-hexahydro-5,8-dihydroxy-3,5,8a-trimethyl-, (4aR,5R,8R,8aR)-
• Curcolonol
• (4aR,5R,8R,8aR)-5,8-Dihydroxy-3,5,8a-trimethyl-5,6,7,8,8a,9-hexahydronaphtho[2,3-b]furan-4(4aH)-one
• (4aR,5R,8R,8aR)-5,8-dihydroxy-3,5,8a-trimethyl-6,7,8,9-tetrahydro-4aH-benzo[f][1]benzofuran-4-one
• (4aR,5R,8R,8aR)-5,8-dihydroxy-3,5,8a-trimethyl-6,7,8,9-tetrahydro-4aH-benzo[f]benzofuran-4-one
• HY-N8669
• CHEMBL513604
• AKOS040761547
• (4aR, 5R, 8R, 8aR)-5, 8-dihydroxy-3, 5, 8a-trimethyl-6, 7, 8, 9-tetrahydro-4aH-benzo[f][1]benzofuran-4-one
• CHEBI:174471
• CS-0148883
• (4aR,5R,8R,8aR)-5,6,7,8,8a,9-Hexahydro-5,8-dihydroxy-3,5,8a-trimethylnaphtho[2,3-b]furan-4(4aH)-one
• (4aR,5R,8R,8aR)-5,8-dihydroxy-3,5,8a-trimethyl-6,7,8,9-tetrahydro-4aH-benzo[][1]benzouran-4-one
• DTXSID701114667
• starbld0004879
• 217817-09-9
• FS-7874
• E87103
• DA-52167

• InChIKey： QXEXMTIZXNCRJO-QPKOPYBWSA-N
• Inchi： 1S/C15H20O4/c1-8-7-19-9-6-14(2)10(16)4-5-15(3,18)13(14)12(17)11(8)9/h7,10,13,16,18H,4-6H2,1-3H3/t10-,13-,14+,15-/m1/s1
• SMILES： O[C@]1(C)CC[C@H]([C@]2(C)CC3=C(C(C)=CO3)C([C@]21[H])=O)O

Computed Properties

• Exact Mass: 264.13615911g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 264.13615911g/mol
• Heavy Atom Count: 19
• Complexity: 409
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 70.7

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids